Cas no 166756-12-3 (2-Oxa-5-azabicyclo[4.1.0]heptane)

2-Oxa-5-azabicyclo[4.1.0]heptane structure
166756-12-3 structure
Product Name:2-Oxa-5-azabicyclo[4.1.0]heptane
CAS No:166756-12-3
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD17480503
CID:2092855
PubChem ID:50986266
Update Time:2025-04-21

2-Oxa-5-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

    • 2-Oxa-5-azabicyclo[4.1.0]heptane
    • AKOS024464984
    • 166756-12-3
    • CS-0183417
    • EN300-90209
    • MDL: MFCD17480503
    • Inchi: 1S/C5H9NO/c1-2-7-5-3-4(5)6-1/h4-6H,1-3H2
    • InChI Key: TWWBQCNHUYGMJP-UHFFFAOYSA-N
    • SMILES: O1CCNC2CC12

Computed Properties

  • Exact Mass: 99.068413911g/mol
  • Monoisotopic Mass: 99.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 21.3Ų

2-Oxa-5-azabicyclo[4.1.0]heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449038510-1g
2-Oxa-5-azabicyclo[4.1.0]heptane
166756-12-3 95%
1g
801.42 USD 2021-06-15
Chemenu
CM201937-1g
2-Oxa-5-azabicyclo[4.1.0]heptane
166756-12-3 95%
1g
$839 2021-06-09
Chemenu
CM201937-1g
2-Oxa-5-azabicyclo[4.1.0]heptane
166756-12-3 95%
1g
$839 2023-02-17
Enamine
EN300-90209-0.05g
2-oxa-5-azabicyclo[4.1.0]heptane
166756-12-3
0.05g
$173.0 2023-09-01
Enamine
EN300-90209-0.1g
2-oxa-5-azabicyclo[4.1.0]heptane
166756-12-3
0.1g
$257.0 2023-09-01
Enamine
EN300-90209-0.25g
2-oxa-5-azabicyclo[4.1.0]heptane
166756-12-3
0.25g
$367.0 2023-09-01
Enamine
EN300-90209-0.5g
2-oxa-5-azabicyclo[4.1.0]heptane
166756-12-3
0.5g
$579.0 2023-09-01
Enamine
EN300-90209-1.0g
2-oxa-5-azabicyclo[4.1.0]heptane
166756-12-3
1.0g
$742.0 2023-02-11
Enamine
EN300-90209-2.5g
2-oxa-5-azabicyclo[4.1.0]heptane
166756-12-3
2.5g
$1379.0 2023-09-01
Enamine
EN300-90209-5.0g
2-oxa-5-azabicyclo[4.1.0]heptane
166756-12-3
5.0g
$2438.0 2023-02-11
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.